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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the qualitative and quantitative

analysis of Phenafleur using Gas Chromatography-Mass Spectrometry (GC-MS). The

protocols outlined below are intended to serve as a foundational methodology that can be

adapted and optimized for specific laboratory instrumentation and research needs.

Introduction
Phenafleur®, with the chemical name [2-(cyclohexyloxy)ethyl]benzene, is a synthetic

fragrance ingredient prized for its refined floral aroma with notes of hyacinth and a subtle fruity,

raspberry nuance.[1][2] Its stability and pleasant scent profile make it a common component in

perfumes, cosmetics, and other scented products.[3] Gas Chromatography-Mass Spectrometry

(GC-MS) is a powerful analytical technique ideal for the separation, identification, and

quantification of volatile and semi-volatile compounds like Phenafleur in complex mixtures.[4]

This method combines the high separation efficiency of gas chromatography with the sensitive

and specific detection capabilities of mass spectrometry.[4]

Experimental Protocols
This section details the methodology for the GC-MS analysis of Phenafleur.
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Proper sample preparation is crucial for accurate and reproducible results. The following

protocol is a general guideline for the extraction of Phenafleur from a cosmetic matrix (e.g.,

lotion or cream).

Sample Weighing: Accurately weigh approximately 1.0 g of the homogenized sample into a

15 mL glass centrifuge tube.

Solvent Addition: Add 5.0 mL of a suitable organic solvent with high purity, such as methyl

tert-butyl ether (MTBE) or dichloromethane (DCM).

Internal Standard: For quantitative analysis, add a known concentration of an internal

standard. A suitable internal standard would be a compound with similar chemical properties

to Phenafleur but with a different retention time, such as 1,4-dibromobenzene.

Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough extraction of

Phenafleur into the organic phase.

Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic

layer from the sample matrix.

Filtration: Carefully transfer the supernatant (organic layer) into a clean vial using a Pasteur

pipette, passing it through a 0.45 µm PTFE syringe filter to remove any particulate matter.

Injection: The filtered extract is now ready for injection into the GC-MS system.

GC-MS Instrumentation and Parameters
The following instrumental parameters are recommended for the analysis of Phenafleur.
These may require optimization based on the specific instrument used.

Table 1: Gas Chromatography (GC) and Mass Spectrometry (MS) Parameters
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Parameter Value

Gas Chromatograph

GC System Agilent 8890 GC System (or equivalent)

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent non-polar column

Inlet Temperature 250 °C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program

- Initial Temperature: 60 °C, hold for 2 min-

Ramp 1: 10 °C/min to 200 °C- Ramp 2: 20

°C/min to 280 °C, hold for 5 min

Mass Spectrometer

MS System Agilent 5977B MSD (or equivalent)

Ion Source Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Range m/z 40-450

Solvent Delay 4 min

Data Presentation and Analysis
Qualitative Analysis
Identification of Phenafleur is achieved by comparing the retention time and the mass

spectrum of the analyte in the sample with that of a certified reference standard. The mass
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spectrum of Phenafleur will exhibit a characteristic fragmentation pattern.

Quantitative Analysis
For quantitative analysis, a calibration curve should be constructed using a series of

Phenafleur standards of known concentrations. The peak area ratio of Phenafleur to the

internal standard is plotted against the concentration of Phenafleur.

Table 2: Hypothetical Quantitative Data for Phenafleur Analysis

Analyte Retention Time (min) Key Mass Fragments (m/z)

Phenafleur 12.5
91, 105, 117, 204 (Molecular

Ion)

1,4-Dibromobenzene (IS) 9.8 156, 236 (Molecular Ion)

Note: The retention times and mass fragments are representative and may vary depending on

the specific instrumentation and analytical conditions.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the GC-MS analysis of Phenafleur.

Caption: Experimental workflow for GC-MS analysis of Phenafleur.

Conclusion
The GC-MS methodology detailed in these application notes provides a robust framework for

the reliable identification and quantification of Phenafleur in various sample matrices.

Adherence to these protocols, with appropriate validation and optimization, will enable

researchers and scientists in the fragrance and drug development industries to accurately

assess the presence and concentration of this important aroma compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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